Cas no 4167-93-5 (2,5-Furandione,dihydro-3-(1-phenylethyl)-)

• Product Name: 2,5-Furandione,dihydro-3-(1-phenylethyl)-
• CAS No: 4167-93-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 332745
• PubChem ID: 223521
• Update Time: 2025-05-30

2,5-Furandione,dihydro-3-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,dihydro-3-(1-phenylethyl)-
• (RS)-((RS)-1-phenyl-ethyl)-succinic acid-anhydride
• (RS)-((RS)-1-Phenyl-aethyl)-bernsteinsaeure-anhydrid
• (RS)-((RS)-1-phenyl-ethyl)-succinic acid-anhydride, (RS)-((RS)-1-Phenyl-aethyl)-bernsteinsaeure-anhydrid
• 4167-93-5
• NSC-11218
• DTXSID50961894
• NSC11218
• AKOS023398875
• SCHEMBL4762196
• 3-(1-phenylethyl)oxolane-2,5-dione
• EN300-800671

• Inchi： 1S/C12H12O3/c1-8(9-5-3-2-4-6-9)10-7-11(13)15-12(10)14/h2-6,8,10H,7H2,1H3
• InChI Key： PWSNISILRLHKNE-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.87980

Additional information on 2,5-Furandione,dihydro-3-(1-phenylethyl)-

Introduction to 2,5-Furandione, Dihydro-3-(1-phenylethyl)- (CAS No. 4167-93-5)

2,5-Furandione, also known as dihydro-3-(1-phenylethyl)-2,5-furan dicarboximide, is a fascinating heterocyclic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 4167-93-5, has garnered attention due to its structural complexity and versatile reactivity. The presence of a dihydrofuran core appended with a phenethyl group and carboximide functionalities makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of dihydro-3-(1-phenylethyl)-2,5-furan dicarboximide features a furan ring system, which is a common motif in many biologically active molecules. The dihydro modification suggests the presence of reduced double bonds, potentially influencing the electronic properties and reactivity of the molecule. The phenethyl side chain introduces an aromatic ring adjacent to an amide-like functionality, which can participate in various hydrogen bonding interactions and influence the compound's solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of furan derivatives. The structural features of 2,5-furandione derivatives make them attractive for designing novel therapeutic agents. For instance, the carboximide group can serve as a pharmacophore for interacting with biological targets such as enzymes and receptors. This has led to several studies investigating their role in modulating inflammatory pathways, antioxidant activities, and even potential anticancer effects.

One of the most compelling aspects of dihydro-3-(1-phenylethyl)-2,5-furan dicarboximide is its potential as a scaffold for drug discovery. Researchers have been leveraging its structural framework to develop analogs with enhanced biological activity. The dihydrofuran ring can be further functionalized to introduce additional substituents that may improve binding affinity or selectivity towards specific targets. This flexibility makes it an invaluable tool in medicinal chemistry.

The synthesis of CAS No. 4167-93-5 involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining its structural integrity. The process typically begins with the preparation of the furan core followed by functionalization at the 3-position with a phenethyl group. The introduction of the carboximide functionality is achieved through appropriate chemical transformations, often involving condensation reactions or cyclization processes.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of dihydro-3-(1-phenylethyl)-2,5-furan dicarboximide. These improvements have not only reduced costs but also enhanced the purity of the final product, making it more suitable for preclinical and clinical studies. The ability to produce high-quality samples is crucial for researchers who are investigating the compound's biological effects.

In terms of biological activity, preliminary studies on 2,5-furandione derivatives have shown promising results in various disease models. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, some derivatives have exhibited antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

The phenethyl group in dihydro-3-(1-phenylethyl)-2,5-furan dicarboximide adds another layer of complexity to its pharmacological profile. This moiety is known to enhance bioavailability and binding affinity in many drug molecules. By incorporating this group into the furan scaffold, researchers aim to develop compounds that can interact more effectively with biological targets while maintaining good pharmacokinetic properties.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. The unique structural features of CAS No. 4167-93-5 make it a versatile building block for synthesizing more complex molecules with tailored properties. For instance, its ability to participate in hydrogen bonding and form stable interactions with biological molecules suggests that it could be used to develop novel materials with specific functionalities.

As research continues to uncover new therapeutic targets and mechanisms, compounds like dihydro-3-(1-phenylethyl)-2,5-furan dicarboximide are likely to play an increasingly important role in drug development. The combination of its structural complexity and demonstrated biological activity makes it a valuable asset in the medicinal chemist's toolkit. Future studies will focus on optimizing its pharmacological profile and exploring new synthetic routes to enhance its accessibility.

In conclusion,2,5-Furandione, Dihydro-3-(1-phenylethyl)- (CAS No. 4167-93-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.